Cas no 21416-67-1 (Razoxane)

Razoxane structure
Razoxane structure
Product Name:Razoxane
CAS No:21416-67-1
MF:C11H16N4O4
MW:268.269142150879
MDL:MFCD00430424
CID:93661
PubChem ID:329824039
Update Time:2025-04-18

Razoxane Chemical and Physical Properties

Names and Identifiers

    • 4,4'-(Propane-1,2-diyl)bis(piperazine-2,6-dione)
    • Razoxane
    • 2,6-piperazinedione, 4,4'-(1-methyl-1,2-ethanediyl)bis-
    • 2,6-Piperazinedione, 4,4'-(1-methyl-1,2-ethanediyl)bis-, (+)-
    • 4,4'-Propane-1,2-diyldipiperazine-2,6-dione
    • 4,4'-propane-1,3-diyldipiperazine-2,6-dione
    • 4,4'-propylenebis(piperazine-2,6-dione)
    • (±)-1,2-Bis(3,5-dioxopiperazin-1-yl)propane
    • (±)-1,2-Bis(3,5-dioxopiperazinyl)propane
    • 1,2-Bis(3,5-dioxo-1-piperazinyl)propane
    • 4,4′-Propylenebis(2,6-piperazinedione)
    • ICI 59118
    • ICRF 159
    • NSC 129943
    • Razoxin
    • Tepirone
    • Troxozone
    • Razoxana
    • Razoxanum
    • Cardioxan
    • NSC129943
    • 4,4'-Propylenebis(2,6-piperazinedione)
    • MLS002920046
    • 4-[2-(3,5-dioxopiperazin-1-yl)propyl]piperazine-2,6-dione
    • BMKDZUISNHGIBY-UHFFFAOYSA-N
    • (+,-)-1,2-Bis(3,5-dioxopiperazine-1-yl)propane
    • MDL: MFCD00430424
    • Inchi: 1S/C11H16N4O4/c1-7(15-5-10(18)13-11(19)6-15)2-14-3-8(16)12-9(17)4-14/h7H,2-6H2,1H3,(H,12,16,17)(H,13,18,19)
    • InChI Key: BMKDZUISNHGIBY-UHFFFAOYSA-N
    • SMILES: O=C1CN(CC(N1)=O)C(C)CN1CC(NC(C1)=O)=O

Computed Properties

  • Exact Mass: 268.11728
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 404
  • Topological Polar Surface Area: 98.8

Experimental Properties

  • Density: 1.2576 (rough estimate)
  • Melting Point: 237-239°
  • Boiling Point: 583.5°C at 760 mmHg
  • Refractive Index: 1.6081 (estimate)
  • Solubility: DMSO: soluble40mg/mL
  • PSA: 98.82

Razoxane Security Information

  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • RTECS:TL6389900
  • Storage Condition:room temp

Razoxane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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4,4'-(Propane-1,2-diyl)bis(piperazine-2,6-dione)
21416-67-1 95%
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£162.00 2022-03-01
Fluorochem
079510-1g
4,4'-(Propane-1,2-diyl)bis(piperazine-2,6-dione)
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Ambeed
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$79.0 2025-02-28
Ambeed
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4,4'-(Propane-1,2-diyl)bis(piperazine-2,6-dione)
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$118.0 2025-02-28
Ambeed
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Chemenu
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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405.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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TRC
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